cis-7-Hexadecenoic Acid

• CAS No.: 2416-19-5
• Product Name: cis-7-Hexadecenoic Acid
• Molecular Formula: C16H30O2
• Molecular Weight: 254.41 g/mol
• IUPAC Name: (Z)-hexadec-7-enoic acid
• Standard InChI: InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h9-10H,2-8,11-15H2,1H3,(H,17,18)/b10-9-
• Standard InChIKey: PJHOFUXBXJNUAC-KTKRTIGZSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCC(=O)O
• SMILES: CCCCCCCCC=CCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCC=CCCCCCC(=O)O
• Physical Description: Solid
• Description: 7Z-Palmitoleic acid, also known as (Z)-7-hexadecenoate or 16:1 CIS7, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 7Z-Palmitoleic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 7Z-Palmitoleic acid has been primarily detected in urine. Within the cell, 7Z-palmitoleic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 7Z-Palmitoleic acid can be converted into (7Z)-hexadecenoyl-CoA and 1-[(7Z)-hexadecenoyl]-2-[(5Z, 8Z, 11Z, 14Z)-eicosatetraenoyl]-sn-glycero-3-phosphocholine. Outside of the human body, 7Z-palmitoleic acid can be found in peanut. This makes 7Z-palmitoleic acid a potential biomarker for the consumption of this food product.; (Z)-hexadec-7-enoic acid is a C16 fatty acid having a (Z)-double bond at the 7-position; marker of early life stage mortality in trout and of physiologically active autotrophic bacteria in complex microbial communities. It is a conjugate acid of a (7Z)-hexadecenoate.
• Synonyms: 7Z-hexadecenoic acid
• Reference: 1.Knief, C.,Altendorf, K., and Lipski, A. Linking autotrophic activity in enviromental samples with specific bacterial taxa by detection of 13C-labelled fatty acids. Environmental Microbiology 5(11), 1155-1167 (2003).
• PubChem Compound: 5318393
• Last Modified: Nov 11 2021